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The table below summarizes quantitative data from key clinical studies comparing the efficacy of Ethacizine

with other antiarrhythmic agents.

Drug Name Drug Class
Study
Design &
Duration

Patient
Population

Key Efficacy
Findings

Reported Side
Effects

Ethacizine Class Ic
(Phenothiazine)

[1] [2]

Double-blind,
randomized,

cross-over
trial [3];

Short-term
therapy (7±3

days) [1]

82 pts with
VPBs; 33 pts

with high-
grade

ventricular
arrhythmias

[3] [1]

-94%
suppression of

ventricular
couplets; -96%

suppression of
VT runs; -

Reduced 24-
hour VPB count

from 17,263 to
3,458 (<0.001)

[1]

Well tolerated;
significant

increase in PQ
& QRS

intervals;
transient

dizziness or
visual

disturbance [1]
[4]

Allapinin Not Specified Double-blind,

randomized,
cross-over

trial [3]

33 pts with

high-grade
ventricular

arrhythmias
[3]

Established

antiarrhythmic
efficacy (specific

data not detailed
in abstract) [3]

Safety profile

analyzed
(specific data

not detailed) [3]
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Drug Name Drug Class
Study
Design &
Duration

Patient
Population

Key Efficacy
Findings

Reported Side
Effects

Mexiletine
(Mexitil)

Class Ib Double-blind,
randomized,

cross-over
trial [3]

33 pts with
high-grade

ventricular
arrhythmias

[3]

Established
antiarrhythmic

efficacy (specific
data not detailed

in abstract) [3]

Safety profile
analyzed

(specific data
not detailed) [3]

Moricizine
(Ethmozine)

Class I Placebo-

controlled,
single-blind

trials [5]

Pts with

benign or
potentially

lethal
ventricular

arrhythmias
[5]

-85% of pts

achieved >75%
VPC reduction;

-95% decrease
in mean VPC

frequency [5]

Mild side

effects; nausea
(11%),

dizziness (9%);
proarrhythmic

rate (2%) [5]

Detailed Experimental Protocols

Here are the methodologies from the key clinical trials cited in the tables.

1. Ethacizine Efficacy and Safety Trial (1986)

Objective: To test the antiarrhythmic efficacy and safety of Ethacizine in patients with ventricular
rhythm disturbances [1].

Protocol:
Design: Clinical trial involving 82 patients [1].

Acute Testing: Patients were given single doses of 50 mg, 100 mg, and 150 mg of Ethacizine
[1].

Maintenance Therapy: Patients received short-term therapy of 150 to 300 mg per day (mean
183 ± 46 mg/day) for 3 to 14 days (mean 7 ± 3 days) [1].

Assessment Method: Antiarrhythmic effect was assessed via ambulatory ECG monitoring.
The total number of ventricular premature beats (VPBs), couplets, and ventricular tachycardia

(VT) runs were recorded and compared against a placebo baseline [1].
Pharmacokinetics: Blood plasma concentration was measured, with peak concentration

observed at 110-120 minutes [1].
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2. Comparative Antiarrhythmic Study (1988)

Objective: To analyze the antiarrhythmic activity of Allapinin and Ethacizine in comparison with
Mexitil [3].

Protocol:
Design: A double-blind, randomized, cross-over study [3].

Patients: 33 patients with high-grade ventricular arrhythmias (Lown class B), including some
with paroxysmal ventricular tachycardia [3].

Intervention: Patients received Allapinin, Ethacizine, and Mexitil in a cross-over manner [3].
Assessment: The study aimed to establish and compare the group antiarrhythmic efficacy and

safety of each drug, as well as their selective efficacy [3].

3. Intravenous Ethacizine Administration (1988)

Objective: To evaluate the clinical effectiveness of different methods of intravenous Ethacizine

administration [6].
Protocol:

Jet Injection: 50 mg administered at 10 mg/min [6].
Drip Infusion: Administered at a rate of 1.7 mg/min [6].

Patients: Included those with ventricular extrasystoles, supraventricular and ventricular
tachycardia, atrial fibrillation, and acute myocardial infarction [6].

Assessment: Effectiveness was determined by the termination of arrhythmic episodes [6].

Mechanism of Action and Clinical Workflow

The following diagram illustrates the cellular targets and effects of Class Ic antiarrhythmic drugs like

Ethacizine, based on the described mechanisms [1] [7] [8].
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Cellular Targets & Electrophysiological Effects

Sodium Channel Blockade

Ethacizine

Inhibition of Sodium (Na+) Channels

Primary Action

Cardiac Myocyte

Slowed Phase 0 Depolarization

Decreased Conduction Velocity

ECG Manifestations:
Prolonged PR & QRS Intervals

Suppression of Arrhythmogenic
Foci and Re-entry Circuits

Click to download full resolution via product page

The clinical decision-making process for using Ethacizine in ventricular arrhythmias, as derived from the

trial protocols [1] [4], can be visualized as follows:
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Acute Drug Testing / Loading

Short-Term/Maintenance Therapy

Patient with Symptomatic
Ventricular Arrhythmias

Assessment:
- Ambulatory ECG Monitoring
- Rule Out Severe Structural

Heart Disease

Decision to Initiate
Ethacizine Therapy

IV or Oral Administration
( e.g., 50-150 mg )

Common Pathway

Assess Acute Efficacy &
ECG Changes (PQ, QRS)

Oral Therapy Initiated
( e.g., 150-300 mg/day )

Tolerated & Effective

Long-term Monitoring:
- Efficacy (Holter ECG)

- Safety (Side Effects, ECG)
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Outcome: Arrhythmia
Suppression & Symptom Control

Click to download full resolution via product page

Key Insights and Evidence Gaps

Established Efficacy: The data confirms Ethacizine's potent efficacy in suppressing ventricular
arrhythmias, with a favorable short-term safety profile in patients without severe structural heart

disease [1] [4].
Ongoing Research: Recent studies (2024-2025) are exploring its use in atrial fibrillation, including a

"pill-in-the-pocket" approach, suggesting an expanding clinical application [8].
Evidence Limitations: A notable gap is the lack of large-scale, long-term outcome studies comparing

Ethacizine head-to-head with contemporary Class Ic drugs like flecainide and propafenone. The most
robust comparative efficacy data comes from older Soviet-era studies [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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